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Introduction
Nalidixic acid is the first of the synthetic quinolone antibiotics.[1][2] It is primarily effective

against gram-negative bacteria and functions by inhibiting DNA gyrase and topoisomerase IV,

essential enzymes for bacterial DNA replication.[1][3][4] This bactericidal action makes it a

crucial agent for treating urinary tract infections caused by susceptible organisms like

Escherichia coli, Proteus, Shigella, and Klebsiella species. The disk diffusion assay, a widely

used method in clinical microbiology, provides a qualitative determination of an organism's

susceptibility to nalidixic acid. This document outlines the standardized procedure for

performing the nalidixic acid disk diffusion assay, adhering to established guidelines from the

Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).
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Nalidixic acid selectively and reversibly blocks bacterial DNA replication. Its primary target in

Gram-negative bacteria is the A subunit of DNA gyrase. By binding to this enzyme, nalidixic
acid stabilizes the enzyme-DNA complex, leading to double-stranded DNA breaks and

ultimately inhibiting DNA synthesis and cell division.
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Caption: Mechanism of action of Nalidixic Acid.

Experimental Protocol
This protocol is based on the Kirby-Bauer disk diffusion susceptibility testing method.

Materials:

Nalidixic acid (30 µg) antimicrobial susceptibility discs

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Sterile saline or 0.85% NaCl solution

0.5 McFarland turbidity standard

Sterile cotton swabs

Bacterial cultures to be tested
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Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922)

Incubator at 35 ± 2°C

Calipers or a ruler for measuring zone diameters

Procedure:

Inoculum Preparation:

Aseptically select 3-5 well-isolated colonies of the test organism from a non-selective agar

plate.

Suspend the colonies in sterile saline.

Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Inoculation of Mueller-Hinton Agar Plate:

Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the adjusted

suspension.

Remove excess fluid by pressing the swab against the inside wall of the tube.

Streak the entire surface of the MHA plate evenly in three directions, rotating the plate

approximately 60° between each streaking to ensure confluent growth.

Allow the plate to dry for 5-15 minutes with the lid slightly ajar.

Application of Nalidixic Acid Discs:

Aseptically apply a 30 µg nalidixic acid disc to the center of the inoculated MHA plate.

Ensure complete contact between the disc and the agar surface by gently pressing down

with sterile forceps.

Discs should be placed at least 24 mm apart if multiple discs are used on the same plate.
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Incubation:

Invert the plates and incubate at 35 ± 2°C in ambient air for 16-18 hours.

Measurement and Interpretation of Results:

After incubation, measure the diameter of the zone of complete inhibition (including the

disc diameter) to the nearest millimeter using calipers or a ruler.

Interpret the results as Susceptible (S), Intermediate (I), or Resistant (R) based on the

zone diameter interpretive criteria provided by CLSI or EUCAST (see tables below).
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Disk Diffusion Assay Workflow
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Caption: Experimental workflow for the disk diffusion assay.
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Quality Control
Routine quality control is essential to ensure the accuracy and reproducibility of the assay. This

should be performed with each new batch of media and discs, and on a regular basis as

defined by the laboratory's quality assurance program.

QC Strains and Expected Zone Diameters:

Quality Control Strain
CLSI M100 (2023) Zone
Diameter (mm)

EUCAST (2023) Zone
Diameter (mm)

Escherichia coli ATCC® 25922 22 - 28 22 - 28

Haemophilus influenzae

ATCC® 49766
Not specified 26 - 32

Interpretation of Results
The interpretation of the zone of inhibition diameter is based on established breakpoints from

CLSI and EUCAST. Note that breakpoints can be updated, and it is crucial to refer to the latest

versions of these documents.

CLSI M100 Interpretive Criteria for Nalidixic Acid (30 µg) for Enterobacteriaceae

Zone Diameter (mm) Interpretation

≥ 19 Susceptible (S)

14 - 18 Intermediate (I)

≤ 13 Resistant (R)

[Data sourced from historical CLSI documents,

as nalidixic acid breakpoints for some

organisms have been removed in recent

editions.]

EUCAST Breakpoint Table for Nalidixic Acid (30 µg) for Enterobacterales
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Zone Diameter (mm) Interpretation

≥ 19 Susceptible (S)

< 19 Resistant (R)

[EUCAST does not typically have an

intermediate category for nalidixic acid against

Enterobacterales.]

Note: Nalidixic acid resistance can be used as a surrogate marker for reduced susceptibility to

fluoroquinolones in certain bacteria, such as Neisseria meningitidis.

Troubleshooting
Issue Possible Cause(s) Corrective Action(s)

No zone of inhibition
Resistant strain, inactive discs,

improper incubation.

Verify QC strain performance,

check disc expiration and

storage, confirm incubator

temperature.

Zone size out of QC range

Incorrect inoculum density,

improper agar depth, variation

in incubation conditions, disc

potency issue.

Re-standardize inoculum, use

standardized media plates,

ensure proper incubation, test

a new lot of discs.

Overlapping zones
Discs placed too close

together.

Ensure discs are at least 24

mm apart.

Fuzzy or indistinct zone edges
Swarming bacteria (e.g.,

Proteus spp.), mixed culture.

Re-isolate the organism to

ensure purity, read the edge of

complete inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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